Cas no 2181780-05-0 (tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate)

• Product name: tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate
• CAS No: 2181780-05-0
• MF: C₂₀H₂₅ClN₂O₂
• MW: 360.877704381943
• MDL: MFCD31630403
• CID: 4639426

tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate

• MDL： MFCD31630403
• Inchi： 1S/C20H25ClN2O2/c1-13-10-14(12-23(11-13)19(24)25-20(2,3)4)15-7-8-17(21)18-16(15)6-5-9-22-18/h5-9,13-14H,10-12H2,1-4H3
• InChI Key： RSFJQFFCUXNJAY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)CC(C2=CC=C(Cl)C3=C2C=CC=N3)C1

Additional information on tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate

Research Update on tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate (CAS: 2181780-05-0)

In recent years, tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate (CAS: 2181780-05-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique quinoline and piperidine structural motifs, has been investigated for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of biologically active molecules. The latest studies have focused on its synthetic pathways, pharmacological properties, and potential therapeutic applications, making it a subject of considerable scientific inquiry.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate, highlighting its role as a precursor in the development of novel kinase inhibitors. The research team employed a multi-step synthesis route, starting from commercially available 8-chloroquinoline-5-carboxylic acid, to achieve high yields and purity of the target compound. The study emphasized the importance of the tert-butyl carbamate protecting group in enhancing the stability and reactivity of the intermediate during subsequent functionalization steps.

Further investigations into the pharmacological potential of this compound have revealed its utility in modulating specific protein-protein interactions (PPIs) involved in cancer signaling pathways. In vitro assays demonstrated that derivatives of tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate exhibit selective inhibition of certain oncogenic kinases, with IC50 values in the low micromolar range. These findings suggest its promise as a scaffold for the development of targeted cancer therapies, particularly in malignancies driven by dysregulated kinase activity.

Another notable advancement is the application of this compound in the design of positron emission tomography (PET) tracers. Researchers have successfully radiolabeled derivatives of tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate with fluorine-18, enabling non-invasive imaging of kinase expression in preclinical models. This innovation opens new avenues for theranostic applications, where the same molecular framework can be used for both diagnostic imaging and therapeutic intervention.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties. Recent pharmacokinetic studies have identified issues related to metabolic stability and bioavailability, prompting efforts to develop prodrug strategies and formulation improvements. Researchers are also exploring the potential of structural modifications to enhance blood-brain barrier penetration, which could expand its applicability to central nervous system disorders.

In conclusion, tert-Butyl 3-(8-Chloro-5-quinolyl)-5-methylpiperidine-1-carboxylate (CAS: 2181780-05-0) represents a versatile and valuable compound in modern drug discovery. Its unique chemical structure and demonstrated biological activities make it a focal point for ongoing research in oncology, diagnostic imaging, and beyond. As synthetic methodologies continue to advance and our understanding of its mechanism of action deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.